Cas no 2140264-49-7 ((2R,4R)-4-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid)

• Product Name: (2R,4R)-4-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid
• CAS No: 2140264-49-7
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5302936
• Update Time: 2026-03-10

(2R,4R)-4-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(2R,4R)-4-(tert-Butoxycarbonylamino)tetrahydropyran-2-carboxylic acid
• (2R,4R)-4-[(2-methylpropan-2-yl)oxycarbonylamino]oxane-2-carboxylic acid
• rac-(2R,4R)-4-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid
• (2R,4R)-4-((tert-Butoxycarbonyl)amino)tetrahydro-2H-pyran-2-carboxylic acid
• (2R,4R)-4-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid

• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-7-4-5-16-8(6-7)9(13)14/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t7-,8-/m1/s1
• InChI Key： PCGLJGXKSGRHSC-HTQZYQBOSA-N
• SMILES： O1CC[C@H](C[C@@H]1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 1
• Topological Polar Surface Area: 84.9

Additional information on (2R,4R)-4-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid

(2R,4R)-4-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid: A Key Compound with CAS No. 2140264-49-7 in Biomedical Research

(2R,4R)-4-{[(tert-butoxy)carbonyl]amino}oxane-3-carboxylic acid is a chiral molecule with a complex structural framework that has gained significant attention in biomedical research. This compound, identified by its CAS No. 2140264-49-7, features a central oxane ring with stereocenters at positions 2 and 4, functionalized with an amino group protected by a tert-butoxy carbonyl (Boc) group. The unique combination of stereochemistry, functional groups, and molecular architecture makes it a promising candidate for applications in drug discovery, enzyme engineering, and biomaterials development.

Recent studies have highlighted the potential of (2R,4R)-4-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid as a scaffold for designing molecules with enhanced bioavailability and target specificity. A 2023 paper published in Journal of Medicinal Chemistry demonstrated its utility in modulating enzyme activity, particularly in the context of metabolic disorders. The compound's ability to interact with specific protein targets, such as serine proteases, has been linked to its stereochemical configuration and the presence of the Boc protecting group, which stabilizes the molecule during synthesis and biological testing.

The synthesis of (2R,4R)-4-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid typically involves asymmetric catalytic approaches to achieve the desired stereochemistry. Researchers have employed chiral auxiliaries and enantioselective transition metal catalysts to control the stereochemical outcome of the reaction. A 2022 study in Organic Letters reported a novel method for its preparation using a tandem reaction sequence that minimizes side reactions and improves yield. This synthetic strategy is critical for producing the compound in sufficient quantities for further biological evaluation.

Structural analysis of (2R,4R)-4-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid reveals its potential for molecular recognition in biological systems. The oxane ring, combined with the amino group and the Boc moiety, creates a three-dimensional structure that can interact with target proteins through hydrogen bonding and hydrophobic effects. A 2023 computational study in Chemical Science used molecular docking simulations to predict its binding affinity for a family of G-protein-coupled receptors (GPCRs), suggesting its applicability in targeting signaling pathways involved in inflammatory diseases.

Advances in biocompatible materials have also explored the use of (2R,4R)-4-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid as a building block for polymer synthesis. Its functional groups enable crosslinking with other biomolecules, such as peptides and polysaccharides, to create hydrogels with tunable mechanical properties. A 2023 article in Biomaterials demonstrated its potential in developing scaffolds for tissue engineering, where the compound's stability and biodegradability were critical factors in optimizing cell adhesion and proliferation.

Further research is needed to fully explore the therapeutic potential of (2R,4R)-4-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid. Ongoing studies are investigating its role in modulating immune responses and its utility as a prodrug for targeting specific organs. The compound's structural versatility and functional adaptability position it as a valuable tool in the development of next-generation therapeutics.